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Compound of Interest

Compound Name: Echinocandin B

Cat. No.: B1671083

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount, especially when handling potent compounds like Echinocandin B.
This guide provides essential safety and logistical information, including detailed personal
protective equipment (PPE) protocols, operational workflows, and disposal plans to foster a
secure and efficient research setting.

Echinocandin B is an antifungal agent that functions by inhibiting the synthesis of 3-(1,3)-D-
glucan, a critical component of the fungal cell wall.[1][2][3] While a valuable tool in research, it
presents certain hazards that necessitate careful handling. The compound is harmful if
swallowed, can cause serious eye irritation, and is suspected of damaging fertility or the
unborn child.[4]

Essential Safety and Handling Data

A thorough understanding of the compound's properties is the first step toward safe handling.
The following table summarizes key quantitative data for Echinocandin B.
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Property Value Source
Molecular Formula Cs2Hs1N7016 [11[5]16]
Molecular Weight 1060.2 g/mol [5]1[6]
Acute Toxicity (Intraperitoneal

400 mg/kg [4]
LD50, mouse)
Appearance Solid [4]

N Soluble in DMF, DMSO,
Solubility [5]
Ethanol, Methanol

Personal Protective Equipment (PPE) Protocol

The selection and proper use of PPE are critical to minimize exposure risk. The following table
outlines the recommended PPE for handling Echinocandin B.
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant, impervious
gloves (e.g., Nitrile). Gloves
must be inspected prior to use.
Use proper glove removal
technique to avoid skin

contact.[7]

Prevents skin contact.

Eye Protection

Safety glasses with side-
shields or goggles. Use
equipment for eye protection
tested and approved under
appropriate government
standards such as NIOSH
(US) or EN 166 (EU).[7]

Protects against splashes and
dust, preventing serious eye
irritation.[4]

Body Protection

Laboratory coat. For larger
gquantities or when there is a
risk of splashing, a chemical-
resistant apron or coveralls
should be worn.[8][9]

Protects skin and personal

clothing from contamination.

Respiratory Protection

Generally not required for
small quantities in a well-
ventilated area.[4] If handling
large quantities or creating
dust, a NIOSH-approved

respirator is recommended.

Minimizes inhalation of dust or

aerosols.

Experimental Workflow: From Receipt to Disposal

A structured workflow ensures that safety is integrated into every step of the experimental

process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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